Cas no 66081-37-6 (Tunicamycin C)

Tunicamycin C structure
Tunicamycin C structure
Product Name:Tunicamycin C
CAS No:66081-37-6
MF:C37H60N4O16
MW:816.889512062073
CID:963208
PubChem ID:56927832
Update Time:2024-03-01

Tunicamycin C Chemical and Physical Properties

Names and Identifiers

    • TUNICAMYCIN A1 HOMOLOG
    • (E)-N-[2-[3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[2-[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl]-4,5-dihydroxyoxan-3-yl]-12-methyltridec-2-enamide
    • (2E)-N-(2-{[3-(acetylamino)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-6-{2-[5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]-2-hydroxyethyl}-4,5-dihydroxyt
    • 2,4(1H,3H)-Pyrimidinedione, 1-((10(E),11S)-11-O-(2-(acetylamino)-2-deoxy-alpha-D-glucopyranosyl)-6-10,dideoxy-10-((12-methyl-1-oxo-2-tridecenyl)amino)-L-galacto-beta-D-allo-undecodialdo-1,4-furanose-11,7-pyranos-1-yl)-
    • Tunicamycin A1
    • tunicamycin C
    • Tunicamyin C putative
    • UNII-15L186IOS4
    • (2E)-N-[(2S,3R,4R,5R,6R)-2-{[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-6-{(2R)-2-[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]-2-hydroxyethyl}-4,5-dihydroxytetrahydro-2H-pyran-3-yl]-12-methyltridec-2-enamide
    • tunicamycin II
    • (5'R)-5'-[2-acetamido-2-deoxy-alpha-D-glucopyranosyl-(1<->1)-2,6-dideoxy-2-(12-methyltridec-2-enamido)-beta-D-galactopyranos-6-yl]uridine
    • TUM
    • CHEBI:64245
    • Tunicamycin 14:1
    • streptovirudin C2
    • Q27133153
    • 15L186IOS4
    • SCHEMBL21597950
    • 2,4(1H,3H)-PYRIMIDINEDIONE, 1-((11S)-11-O-(2-(ACETYLAMINO)-2-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)-6,10-DIDEOXY-10-(((2E)-12-METHYL-1-OXO-2-TRIDECEN-1-YL)AMINO)-L-GALACTO-.BETA.-D-ALLO-UNDECODIALDO-1,4-FURANOSE-11,7-PYRANOS-1-YL)-
    • Tunicamycin from Streptomyces sp.
    • Tunicamycin C
    • Inchi: 1S/C37H60N4O16/c1-18(2)12-10-8-6-4-5-7-9-11-13-23(45)39-26-30(50)27(47)21(54-36(26)57-35-25(38-19(3)43)29(49)28(48)22(17-42)55-35)16-20(44)33-31(51)32(52)34(56-33)41-15-14-24(46)40-37(41)53/h11,13-15,18,20-22,25-36,42,44,47-52H,4-10,12,16-17H2,1-3H3,(H,38,43)(H,39,45)(H,40,46,53)/b13-11+
    • InChI Key: YJQCOFNZVFGCAF-ACCUITESSA-N
    • SMILES: O1C(C(C(C(C1CC(C1C(C(C(N2C=CC(NC2=O)=O)O1)O)O)O)O)O)NC(/C=C/CCCCCCCCC(C)C)=O)OC1C(C(C(C(CO)O1)O)O)NC(C)=O

Computed Properties

  • Exact Mass: 816.40043184g/mol
  • Monoisotopic Mass: 816.40043184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 19
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 306

Tunicamycin C Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 26/27/28
  • Safety Instruction: 22-36/37/39-45
  • Hazardous Material Identification: T+
  • HazardClass:6.1(a)
  • PackingGroup:II
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